Cas no 1257431-69-8 (2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide)

2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide is a boronic ester derivative of nicotinamide, primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure incorporates a stable dioxaborolane group, enhancing its reactivity and selectivity in palladium-catalyzed transformations. The compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it facilitates the construction of complex heterocyclic frameworks. Its high purity and stability under standard handling conditions make it a reliable reagent for fine chemical applications. The presence of both amino and amide functionalities further expands its utility in derivatization and further functionalization processes. Proper storage under inert conditions is recommended to maintain its integrity.

2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide structure

1257431-69-8 structure

Product Name:2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide

CAS No:1257431-69-8

MF:C₁₃H₂₀BN₃O₃

MW:277.127202987671

CID:5463414

Update Time:2025-06-07

2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

- 2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide
- Z2050052580
- 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-nicotinamide
- 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
- 2-amino-N-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
- 3-Pyridinecarboxamide, 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- Inchi： 1S/C13H20BN3O3/c1-12(2)13(3,4)20-14(19-12)8-6-9(11(18)16-5)10(15)17-7-8/h6-7H,1-5H3,(H2,15,17)(H,16,18)
- InChI Key： NZFANPCJTCWJFS-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(=C(C(NC)=O)C=2)N)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 277.1597717 g/mol
Monoisotopic Mass: 277.1597717 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 277.13
Topological Polar Surface Area: 86.5

2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide Pricemore >>

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